Cas no 79305-82-1 (Benzenamine,3-[2-(4-aminophenyl)ethenyl]-)

• Product Name: Benzenamine,3-[2-(4-aminophenyl)ethenyl]-
• CAS No: 79305-82-1
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 564280
• PubChem ID: 5844100
• Update Time: 2025-04-19

Benzenamine,3-[2-(4-aminophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-[2-(4-aminophenyl)ethenyl]-
• 34DIAMINOSTILBENE
• 3-[(E)-2-(4-Aminophenyl)vinyl]aniline
• benzenamine, 3-[(E)-2-(4-aminophenyl)ethenyl]-
• 79305-82-1
• SCHEMBL2774639
• K8W82KUS7B
• UNII-K8W82KUS7B
• 3-Amino-4''-amino-trans-stilbene
• Benzenamine, 3-(2-(4-aminophenyl)ethenyl)-
• 3-(2-(4-Aminophenyl)ethenyl)benzenamine
• 3,4'-Diaminostilbene
• 3-13-00-00512 (Beilstein Handbook Reference)
• Benzenamine, 3-(2-(4-aminophenyl)ethenyl)-, (E)-
• 95522-37-5
• BRN 3129972
• CCRIS 6786
• SCHEMBL2774636
• BDBM50322063
• PD181242
• 3-(4-Aminostyryl)aniline
• 4-(2-(3-Aminophenyl)ethenyl)aniline
• trans-3-(2-(4-Aminophenyl)ethenyl)-aniline
• CHEMBL1171628
• 4-((E)-2-(3-Aminophenyl)ethenyl)aniline

• Inchi： 1S/C14H14N2/c15-13-8-6-11(7-9-13)4-5-12-2-1-3-14(16)10-12/h1-10H,15-16H2/b5-4+
• InChI Key： IXGDBTKLQUHIAX-SNAWJCMRSA-N
• SMILES： NC1=CC=CC(=C1)/C=C/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 210.115698
• Monoisotopic Mass: 210.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.8

Experimental Properties

• Density: 1.1063 (rough estimate)
• Boiling Point: 339.81°C (rough estimate)
• Flash Point: 263.4°C
• Refractive Index: 1.6180 (estimate)